Cas no 1261896-88-1 (2-Chloro-5-(2,5-difluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(2,5-difluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1261896-88-1
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• MDL: MFCD18317247
• CID: 2761971
• PubChem ID: 53223090
• Update Time: 2025-09-22

2-Chloro-5-(2,5-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,5-difluorophenyl)nicotinic acid, 95%
• 2-CHLORO-5-(2,5-DIFLUOROPHENYL)NICOTINIC ACID
• 1261896-88-1
• MFCD18317247
• DTXSID80687373
• 2-Chloro-5-(2,5-difluorophenyl)pyridine-3-carboxylic acid

• MDL： MFCD18317247
• Inchi： 1S/C12H6ClF2NO2/c13-11-9(12(17)18)3-6(5-16-11)8-4-7(14)1-2-10(8)15/h1-5H,(H,17,18)
• InChI Key： UZEATILZBSGACE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 269.0055125Da
• Monoisotopic Mass: 269.0055125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų